2-(ethylthio)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide
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Description
2-(ethylthio)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide is a useful research compound. Its molecular formula is C16H19NO2S2 and its molecular weight is 321.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
- Acylthiourea derivatives, including those similar to the target compound, have shown antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. These compounds' effectiveness varies depending on the type and position of substituents on the phenyl group (Limban et al., 2011).
- Another study on Schiff bases derived from thiophene-2-glyoxal highlighted their coordination with metal ions and demonstrated higher antimicrobial activities compared to the free ligand (Singh, Das, & Dhakarey, 2009).
Inhibitory Activity
- Some derivatives, such as 2-(diethylamino)thieno1,3ŏxazin-4-ones, have been synthesized and found to inhibit human leukocyte elastase (HLE) effectively, suggesting potential applications in treating inflammatory diseases (Gütschow et al., 1999).
Structural Analysis and Synthesis
- A study focusing on the crystal structure of a compound closely related to the target molecule provided insights into its molecular arrangement and interactions, which can be crucial for understanding its reactivity and potential applications (Sharma et al., 2016).
- The chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates has been investigated, leading to the formation of biologically interesting compounds. This research can guide the synthesis of related benzamide derivatives (Singh, Lakhan, & Singh, 2017).
Pharmacological Potential
- Certain thiazole and thiophene derivatives have been evaluated for their antiallergy activity, demonstrating the potential of these compounds in developing new treatments for allergic reactions (Hargrave, Hess, & Oliver, 1983).
- Another study synthesized a series of compounds including 2-(phenylthio)benzo[b]thiophenes and evaluated them as selective MT2 receptor ligands, indicating their potential in treating sleep disorders (Mesangeau et al., 2011).
Properties
IUPAC Name |
2-ethylsulfanyl-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S2/c1-2-20-14-7-4-3-6-12(14)16(19)17-10-9-13(18)15-8-5-11-21-15/h3-8,11,13,18H,2,9-10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLBNWKFBVCVURY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCCC(C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.